3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide
• InChI: InChI=1S/C19H21N3O4/c1-12-5-6-22-11-14(21-17(22)7-12)10-20-19(23)13-8-15(24-2)18(26-4)16(9-13)25-3/h5-9,11H,10H2,1-4H3,(H,20,23)
• InChI Key: ABZJWZVRBMLEQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1)CNC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol
• CAS No.: 868970-84-7

Description

The compound “3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide” is a chemical compound with the molecular formula C24H23N3O4. It is also known by the synonym "WAY-272277". The compound is part of the imidazo[1,2-a]pyridine class, which has been recognized for its wide range of applications in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzamide group with three methoxy groups at the 3, 4, and 5 positions of the benzene ring. Attached to the benzamide nitrogen is a methyl group linked to an imidazo[1,2-a]pyridine ring. For a detailed structural analysis, a crystallographic study would be needed.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 417.45712. Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Compounds with the imidazo[1,2-a]pyridine core have been extensively explored for their pharmacological properties. For example, a series of imidazo[1,2-a]pyridines have been synthesized and evaluated for their antiviral activities, particularly as inhibitors of human rhinovirus, demonstrating the potential of these compounds in antiviral drug development (Hamdouchi et al., 1999). Similarly, other research focused on developing H+/K+-ATPase inhibitors for the treatment of gastric acid-related diseases, highlighting the therapeutic potential of pyridine and benzimidazole derivatives (Ife et al., 1989).

Material Science and Luminescence

Research on pyridyl-substituted benzamides has led to the discovery of compounds with aggregation-enhanced emission and multi-stimuli-responsive properties, making them candidates for applications in material science, particularly in the development of responsive materials and sensors (Srivastava et al., 2017).

Synthetic Chemistry

The development of new synthetic methodologies for compounds containing the imidazo[1,2-a]pyridine moiety is of significant interest. For instance, research on the three-component, one-pot synthesis of 1,8-naphthyridine and isoxazole derivatives showcases the innovation in synthetic routes, potentially applicable to a wide range of compounds including 3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide (Guleli et al., 2019).

Future Directions

The imidazo[1,2-a]pyridine class of compounds, to which this compound belongs, has been recognized for its potential in drug discovery, particularly as antituberculosis agents. Future research could focus on exploring the therapeutic potential of this compound, its optimization, and its detailed pharmacokinetic and pharmacodynamic properties.